![molecular formula C18H18N4O2S2 B255109 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B255109.png)
3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one
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Overview
Description
3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of pyrido[1,2-a]pyrimidin-4-one derivatives and has been found to exhibit promising biological activity.
Mechanism of Action
The mechanism of action of 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that this compound exerts its biological activity by inhibiting key enzymes involved in various cellular processes, such as DNA synthesis, cell cycle progression, and protein synthesis.
Biochemical and Physiological Effects:
Studies have reported that this compound exhibits significant biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. Additionally, this compound has been reported to possess antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potential to serve as a lead compound for the development of novel drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions that can be explored in the context of 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one. One potential direction is to further investigate the mechanism of action of this compound and identify the specific enzymes that it targets. Additionally, this compound can be further optimized to improve its solubility and bioavailability, which can enhance its potential as a drug candidate. Finally, future studies can explore the potential of this compound in combination therapy with other anticancer agents to enhance its efficacy.
Synthesis Methods
The synthesis of 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 4-amino-2-propyl-6-(trifluoroacetyl)pyridine with ethyl cyanoacetate, followed by the reaction with thiosemicarbazide and allyl bromide. The resulting product is then treated with formaldehyde and sodium hydroxide to obtain the final product.
Scientific Research Applications
3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential applications in drug discovery and development. Several studies have reported that this compound exhibits significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to possess antimicrobial, antiviral, and anti-inflammatory properties.
properties
Molecular Formula |
C18H18N4O2S2 |
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Molecular Weight |
386.5 g/mol |
IUPAC Name |
(5Z)-5-[[4-oxo-2-(propylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C18H18N4O2S2/c1-3-8-19-15-12(16(23)21-10-6-5-7-14(21)20-15)11-13-17(24)22(9-4-2)18(25)26-13/h4-7,10-11,19H,2-3,8-9H2,1H3/b13-11- |
InChI Key |
DXQFVHQOIFMCBL-QBFSEMIESA-N |
Isomeric SMILES |
CCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC=C |
SMILES |
CCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC=C |
Canonical SMILES |
CCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC=C |
Origin of Product |
United States |
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